REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][N:5]=[C:4]([S:8][CH3:9])[N:3]=1.[CH3:10][C:11]1[CH:16]=[C:15](B(O)O)[CH:14]=[CH:13][N:12]=1.C([O-])([O-])=O.[Na+].[Na+].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>C(O)CC.CC([O-])=O.CC([O-])=O.[Pd+2]>[CH3:10][C:11]1[CH:16]=[C:15]([C:2]2[CH:7]=[CH:6][N:5]=[C:4]([S:8][CH3:9])[N:3]=2)[CH:14]=[CH:13][N:12]=1 |f:2.3.4,7.8.9|
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Name
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Quantity
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781 mg
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Type
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reactant
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Smiles
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ClC1=NC(=NC=C1)SC
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Name
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Quantity
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800 mg
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Type
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reactant
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Smiles
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CC1=NC=CC(=C1)B(O)O
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Name
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Quantity
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619 mg
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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127 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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55 mL
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Type
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solvent
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Smiles
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C(CC)O
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Name
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Quantity
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32 mg
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Type
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catalyst
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Smiles
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CC(=O)[O-].CC(=O)[O-].[Pd+2]
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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The mixture was stirred at 100° C. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The solvent was evaporated under vacuum
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Type
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DISSOLUTION
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Details
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the crude was dissolved in DCM
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Type
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WASH
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Details
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washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried (Na2SO4)
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Type
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CUSTOM
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Details
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evaporated
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Type
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CUSTOM
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Details
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The crude was purified by flash chromatography with DCM-MeOH—NH4OH (20-0.1-0.2)
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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CC1=NC=CC(=C1)C1=NC(=NC=C1)SC
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Type | Value | Analysis |
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AMOUNT: MASS | 990 mg | |
YIELD: PERCENTYIELD | 93% | |
YIELD: CALCULATEDPERCENTYIELD | 93.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |